Cas no 206757-32-6 (Pedatisectine F)

Pedatisectine F Properties

Names and Identifiers

• Pedatisectine F
• 2-Methyl-6-(1,2,3,4-tetrahydroxybutyl)pyrazine
• 1-(6-Methyl-2-pyrazinyl)-1,2,3,4-butanetetrol
• Pedisectine F
• [ "2-Methyl-6-(1", "2", "3", "4-tetrahydroxybutyl)pyrazine" ]
• W1208
• 2-Methyl-6-(1
• 1-(6-METHYLPYRAZIN-2-YL)BUTANE-1,2,3,4-TETROL
• 1,2,3,4-Butanetetrol, 1-(6-methyl-2-pyrazinyl)-
• AKOS032962371
• FS-9540
• 206757-32-6
• +Expand

• InChIKey： JHZAQNFLUSEYDA-UHFFFAOYSA-N
• Inchi： 1S/C9H14N2O4/c1-5-2-10-3-6(11-5)8(14)9(15)7(13)4-12/h2-3,7-9,12-15H,4H2,1H3
• SMILES： O([H])C([H])(C([H])(C([H])([H])O[H])O[H])C([H])(C1C([H])=NC([H])=C(C([H])([H])[H])N=1)O[H]

Computed Properties

• Exact Mass: 214.09500
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 214.09535693g/mol
• Heavy Atom Count: 15
• Complexity: 193
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.6
• Topological Polar Surface Area: 107

Experimental Properties

• LogP: -1.46750
• PSA: 106.70000
• Color/Form: Powder